1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol

• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 1-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)-3-phenoxypropan-2-ol
• InChI: InChI=1S/C24H28N2O2/c1-17-10-11-22-21(14-17)20-8-5-9-23-24(20)26(22)13-12-25(23)15-18(27)16-28-19-6-3-2-4-7-19/h2-4,6-7,10-11,14,18,23,27H,5,8-9,12-13,15-16H2,1H3
• InChI Key: KBIFTPPLPSKXQS-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)CC(COC5=CC=CC=C5)O

Description

1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol is a chemical compound that has been studied extensively in scientific research. This compound has been found to have a variety of potential applications in the medical field, particularly in the areas of cancer research and drug development.

Mechanism of Action

The mechanism of action of 1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth. Specifically, the compound has been shown to inhibit the activity of cyclin-dependent kinases, which are involved in regulating cell division.
Biochemical and Physiological Effects
Studies have shown that this compound has a variety of biochemical and physiological effects. In addition to its anti-cancer properties, the compound has been shown to have anti-inflammatory effects and to improve insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol in lab experiments is its relatively low toxicity. However, the compound is also relatively insoluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol. One area of interest is the development of new cancer treatments based on the compound's ability to inhibit cyclin-dependent kinases. Other potential directions include investigating the compound's anti-inflammatory properties and its potential as a treatment for metabolic disorders such as diabetes.

Synthesis Methods

The synthesis of 1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol involves several steps. One method of synthesis involves the reaction of 8-methyl-3H-pyrazino[3,2,1-jk]carbazole with 1-bromo-3-phenoxy-2-propanol in the presence of a palladium catalyst. The resulting compound is then purified through a series of chromatography and recrystallization steps.

Scientific Research Applications

1-(8-Methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-3-phenoxy-2-propanol has been the subject of numerous scientific studies due to its potential applications in the medical field. One area of research has been the compound's potential as a cancer treatment. Studies have shown that the compound has the ability to inhibit the growth of cancer cells in vitro and in vivo.